The interaction between the Homer EVH domain and RyR plays an important role in calcium signaling channels in the heart and the skeletal muscles. A biosensor based on imaging ellipsometry was used to analyze the binding affinity between the Homer EVH domain and RyR. The results confirm that the Homer EVH domain can recognize RyR specifically with high binding affinity of approximately 10−8 M. This information will contribute to understanding of the role of the interaction between the Homer EVH domain and RyR in intracellular calcium channels.

We carried out capillary electrophoresis of 0.1–10.0 kilo base pair DNA fragments in a mixed hydroxyethyl cellulose (HEC) polymer. The mixed HEC polymer was prepared with different molecular weights (Mw) (90k, 250k, 720k and 1300k). The effects of important parameters, including the ratio of the mixture composition and the concentration of the mixing polymer, on the separation performance were investigated. Results show that these parameters can not only shorten the migration time of DNA without great deterioration in resolution, but they can also decrease the viscosity of the polymer, and thus make it easy to fill the capillary. Finally, we separated φ×174-Hirc II digest and λ-EcoT14 I DNA digest with high resolution in the mixed HEC solution within 18 min.

The Cannabis sativa L. plant is a species rich in a variety of cannabinoid compounds and Δ9-tetrahydrocannabinol (Δ9-THC) has been reported as a main psychotropic substance. In this study, electrospray ionization (ESI), coupled with Fourier transform ion cyclotron resonance mass spectrometry (FT-ICR MS), was used in order to perform a direct and fast analysis of street marijuana samples. ESI(−)-FT-ICR MS detected 21 cannabinoid species in the deprotonated form, [M − H]−. Other species were detected in regions of m/z 600–800 and 800–1000, corresponding to dimers and trimers of cannabinoids. In addition, ESI(−) was better able to analyze the chemical profile of terpenophenolic species (CcHhOo) than ESI(+). ESI(+)-FT-ICR MS detected the presence of adulterants such as cocaine, lidocaine, and nicotine. Finally, the sensitivity of fast blue B colorimetric testing was also evaluated and the results were compared to the ESI(−)FT-ICR MS data.

As(III) pollution has caused increasing concern due to its significant impact in environmental safety and human health. Carbon dots (CDs)–MnO2 nanocomposites were prepared and characterized for As(III) detection. The intense blue fluorescence of CDs can be greatly quenched by functionalization with MnO2 nanosheets due to the existence of the fluorescence resonance energy transfer (FRET) effect. CDs–MnO2 nanocomposites were then used as a fluorescence sensor for As(III) detection with high detection sensitivity and selectivity. The redox reaction between As(III) and MnO2 nanosheets can induce the decomposition of MnO2 and termination of the FRET process. Then the blue fluorescence originating from CDs can be recovered. The detection limit of CDs–MnO2 nanocomposites toward As(III) was calculated to be 16.8 nM (1.40 ppb) in a linear concentration range of 0–200 nM. CDs–MnO2 nanocomposites were also found to possess highly selective ability toward As(III) detection. In addition, the spiked and recovery test also confirmed the practicality and reliability of CDs–MnO2 nanocomposites toward As(III) detection in real water samples, such as groundwater etc. Our research has provided a reliable tool and strategy for visual detection of As(III) with outstanding sensing ability.

β-Agonists are a group of illegal but widely used feed additives in the stockbreeding industry. In order to achieve simple-to-use, fast and high-throughput testing of this banned chemical, herein we suggest a paper-based analytical device on which a chemiluminescence diminishment method was performed. In this approach, extracts from swine hair samples as well as luminescent reagents, such as luminol and potassium periodate solution, in a low volume were applied to our device. It was found that the light emission was diminished by the β-agonists extracted from the swine hair samples. The degree of diminishment is proportional to the concentration of the β-agonists from 1.0 × 10−5 to 1.0 × 10−8 mol L−1. Also, the concentrations of solutions for chemiluminescence were optimized. The mechanism and reaction kinetics of chemiluminescence were discussed as well. The detection limit was obtained as 1.0 × 10−9 mol L−1, and recoveries from 96% to 110% were achieved, both of which suggested that our method will be favourable in field applications for swine hair samples.

A graphical abstract is available for this content

A graphical abstract is available for this content

A graphical abstract is available for this content

An easy-operation and high-performance bioanode based on a composite gel of carbon nanotubes (CNTs) and an ionic liquid (IL) was developed for a glucose/O2 biofuel cell (BFC). Ferrocenecarboxaldehyde (Fc) was used as the mediator and was covalently immobilized on the ethylenediamine (EDA)-functionalized CNTs (CNTs-EDA). Glucose oxidase (GOD) was conveniently incorporated into the composite gel by simply grinding GOD into the CNTs-Fc/IL gel. The resulting electrode (GOD@CNTs-Fc/IL gel modified glassy carbon (GC) electrode) exhibited good catalytic activity and stability towards glucose oxidation. For the assembled glucose/O2 BFC with the GOD@CNTs-Fc/IL gel modified GC electrode as the bioanode and a commercial E-TEK Pt/C modified GC electrode as the cathode, the open circuit potential is 0.66 V and a maximum power density of 60 μW cm−2 can be achieved at 0.23 V. The ease of preparation, high activity and stability of the enzyme electrode based on the CNTs/IL gel can bring about a relatively general approach for fabricating biofuel cells and biosensors.

Carbon quantum dots (CDs) are a novel class of fluorescent carbon nanoparticles and nanomaterials with fascinating properties, which have attracted worldwide attention and have been applied in different fields during the last decade. In this article, we have reviewed the recent progresses made in the field of bioanalysis and biosensor, focusing on their synthesis methods, use of novel precursors, particle size control, construction methodologies and modification strategies, quantum yields, photoluminescence properties and luminescence mechanisms, linear relationships and detection limits, biocompatibility and water solubility, functionalization, and technical applications, particularly focusing on their applications in biosensing different bioactive ingredients along with some discussions on the challenges and perspectives in this promising field. This review can arouse research interest in the fabrication of biosensors by using CDs, including detection in major biomarkers, significant responses, and crucial enzymes in the pathological process, which will provide a vital tool and important bioinformatics for the early prevention, diagnosis, and treatment of diseases.